Piperazine,1-[6-(2-oxo-3-pentyl-1-imidazolidinyl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]-

• Molecular Formula: C24H29F3N6O2
• Molecular Weight: 490.5 g/mol
• IUPAC Name: 1-pentyl-3-[6-[4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl]pyridazin-3-yl]imidazolidin-2-one
• InChI: InChI=1S/C24H29F3N6O2/c1-2-3-6-11-32-16-17-33(23(32)35)21-10-9-20(28-29-21)30-12-14-31(15-13-30)22(34)18-7-4-5-8-19(18)24(25,26)27/h4-5,7-10H,2-3,6,11-17H2,1H3
• InChI Key: UFHZMLKPTKNMKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1CCN(C1=O)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4C(F)(F)F

Description

Piperazine,1-[6-(2-oxo-3-pentyl-1-imidazolidinyl)-3-pyridazinyl]-4-[2-(trifluoromethyl)benzoyl]- is a useful research compound. Its molecular formula is C24H29F3N6O2 and its molecular weight is 490.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the procedure as described in Example 2, making variations only as required to use 1-iodopentane in place of 1-iodo-3-methylbutane to react with 1-{6-[4-(2-trifluoromethylbenzoyl)piperazin-1-yl]pyridazin-3-yl}imidazolidin-2-one, the title compound was obtained as a white solid in 13% yield (7.4 mg). 1H NMR (300 MHz, CDCl3) δ 8.45 (d, J=9.9 Hz, 1H), 7.71 (d, J=7.5 Hz, 1H), 7.47-7.64 (m, 2H), 7.33 (d, J=7.5 Hz, 1H), 6.99 (d, J=9.9 Hz, 1H), 3.82-4.13 (m, 4H), 3.43-3.65 (m, 6H), 3.23-3.34 (m, 4H), 1.48-1.62 (m, 2H), 1.20-1.36 (m, 4H), 0.87 (d, J=7.5 Hz, 3H). MS (ES+) m/z 491 (M+1).

Synthesis routes and methods II

Procedure details